Cas no 104090-86-0 (8-Methoxyquinolin-2-amine)

8-Methoxyquinolin-2-amine is a quinoline derivative characterized by the presence of a methoxy group at the 8-position and an amine group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry applications. Its structural features enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The electron-donating methoxy group enhances reactivity in electrophilic substitution reactions, while the amine moiety offers opportunities for further derivatization. High purity grades are available to ensure consistent performance in research and industrial processes. Proper handling under controlled conditions is recommended due to its sensitivity.
8-Methoxyquinolin-2-amine structure
8-Methoxyquinolin-2-amine structure
Product Name:8-Methoxyquinolin-2-amine
CAS No:104090-86-0
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD02684170
CID:1097215
PubChem ID:22266820
Update Time:2025-10-31

8-Methoxyquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 8-methoxy-2-Quinolinamine
    • 8-methoxyquinolin-2-amine
    • DB-415554
    • SCHEMBL1655715
    • AT32284
    • Z1198160849
    • 8-Methoxy-quinolin-2-ylamine
    • 2-Quinolinamine, 8-methoxy-
    • DTXSID90624077
    • AKOS013465271
    • MFCD02684170
    • PD183327
    • SY217717
    • 104090-86-0
    • CHEMBL77072
    • 2-AMINO-8-METHOXYQUINOLINE
    • EN300-310325
    • PMXFKGCLUAFLMH-UHFFFAOYSA-N
    • BDBM50025466
    • 8-Methoxyquinolin-2-amine
    • MDL: MFCD02684170
    • Inchi: 1S/C10H10N2O/c1-13-8-4-2-3-7-5-6-9(11)12-10(7)8/h2-6H,1H3,(H2,11,12)
    • InChI Key: PMXFKGCLUAFLMH-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=CC=C(N)N=C21

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 344.8±22.0 °C at 760 mmHg
  • Flash Point: 162.3±22.3 °C
  • PSA: 48.14
  • LogP: 1.75570
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

8-Methoxyquinolin-2-amine Security Information

8-Methoxyquinolin-2-amine Pricemore >>

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8-Methoxyquinolin-2-amine Related Literature

Additional information on 8-Methoxyquinolin-2-amine

8-Methoxyquinolin-2-amine (CAS No. 104090-86-0): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

8-Methoxyquinolin-2-amine (CAS No. 104090-86-0) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of quinolines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in medicinal chemistry, materials science, and organic synthesis.

The molecular structure of 8-Methoxyquinolin-2-amine consists of a quinoline ring system with a methoxy group at the 8-position and an amino group at the 2-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for various research and development activities.

In terms of physical properties, 8-Methoxyquinolin-2-amine is a solid at room temperature with a melting point typically ranging from 135°C to 137°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in a variety of experimental conditions and formulations.

The chemical reactivity of 8-Methoxyquinolin-2-amine is influenced by its functional groups. The amino group can participate in various reactions, including acylation, alkylation, and condensation reactions, making it a valuable intermediate in the synthesis of more complex molecules. The methoxy group, on the other hand, can be selectively deprotected or modified to introduce additional functionality or enhance specific properties.

In the context of pharmaceutical research, 8-Methoxyquinolin-2-amine has been studied for its potential biological activities. Recent studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 8-Methoxyquinolin-2-amine could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 8-Methoxyquinolin-2-amine has also been investigated for its potential as an antiproliferative agent. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. These results highlight the potential of 8-Methoxyquinolin-2-amine as a scaffold for the design of novel anticancer drugs.

In addition to its direct biological activities, 8-Methoxyquinolin-2-amine has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have developed derivatives of this compound that exhibit improved pharmacokinetic profiles and reduced toxicity compared to their parent compounds. These derivatives have shown promise in preclinical studies and are currently being evaluated for their potential clinical applications.

The versatility of 8-Methoxyquinolin-2-amine extends beyond pharmaceutical applications. In materials science, this compound has been explored for its use in the development of luminescent materials and sensors. The quinoline ring system is known for its ability to emit light when excited by external stimuli, making it useful in the design of fluorescent probes and sensors for various analytical applications.

In conclusion, 8-Methoxyquinolin-2-amine (CAS No. 104090-86-0) is a multifaceted compound with significant potential in both chemical and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and derivatives of this compound, it is likely that its importance will only continue to grow in the coming years.

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